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Compound of Interest

Compound Name: 2'-Bromopropiophenone

Cat. No.: B130235

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of 2'-Bromopropiophenone, a key
intermediate in organic synthesis. This document details its chemical identity, physicochemical
properties, synthesis protocols, and applications, with a focus on its relevance to the
pharmaceutical and chemical industries.

Chemical Identity and Molecular Structure

2'-Bromopropiophenone, also known as a-Bromopropiophenone, is an organic compound
classified as an aromatic ketone.[1][2] Its chemical structure consists of a propiophenone group
where a bromine atom is substituted at the alpha position of the ethyl group.

Molecular Formula: CoHoBrO[3][4][5][6]
CAS Number: 2114-00-3[1][3][4][5][6]
IUPAC Name: 2-bromo-1-phenylpropan-1-one[1][4]

Synonyms: a-Bromopropiophenone, 2-Bromo-1-phenyl-1-propanone, alpha-Methylphenacyl
bromide.[1][2][6]

Physicochemical and Spectroscopic Data
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A summary of the key physicochemical and spectroscopic properties of 2'-
Bromopropiophenone is presented below. This data is essential for its handling,
characterization, and use in experimental settings.

Property Value Reference
Molecular Weight 213.07 g/mol [11[2][5][6]
Appearance Colorless to pale yellow liquid [31[41[6]
Density 1.41 g/cm3 [3]

Boiling Point 247.5 °C at 760 mmHg [31[7]

Flash Point 62.9 °C [3]
Refractive Index 1.556 [3]

Water Solubility Insoluble [3]

Assay (GC) >95.0% [4]

Spectroscopic data is crucial for the identification and purity assessment of 2'-
Bromopropiophenone. While full spectra are available in specialized databases, general
information is provided below.[8][9][10][11]

Spectroscopic Data Conformance

FTIR Conforms to structure
GC-MS Data available

NMR Data available

Experimental Protocols: Synthesis of 2'-
Bromopropiophenone

The synthesis of 2'-Bromopropiophenone is most commonly achieved through the
bromination of propiophenone. Two detailed experimental protocols are provided below.
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Synthesis via Bromination in Dichloromethane

This method involves the direct bromination of propiophenone in a dichloromethane solvent.

Methodology:

A solution of 72 g (0.5 mol) of propiophenone in 500 ml of dichloromethane is prepared.

To this solution, a solution of 82 g (0.51 mol) of bromine in 100 ml of dichloromethane is
added dropwise at 20°C.[12]

After the addition is complete, the reaction mixture is stirred for 30 minutes.[12]

The solvent is then evaporated to yield 2'-Bromopropiophenone quantitatively. The product
can be used directly for further reactions.[12]

Synthesis with Aluminum Chloride Catalyst in
Chloroform

This protocol utilizes a catalyst for the bromination reaction.

Methodology:

To a solution of 13.4 g (0.1 mol) of propiophenone in 100 ml of anhydrous chloroform, a
pinch of ground aluminum chloride is added.[13]

A solution of 5 ml (0.1 mol) of bromine in 20 ml of chloroform is then added dropwise with
stirring. The reaction mixture should decolorize instantaneously.[13]

The mixture is cooled in an ice bath and stirred overnight to facilitate the removal of the
hydrobromic acid formed.[13]

The catalyst is removed by filtration, and the solvent is evaporated from the filtrate to yield an
oily product.[13]

Applications in Research and Drug Development
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2'-Bromopropiophenone is a versatile intermediate in organic synthesis, primarily used in the
pharmaceutical, agrochemical, and dye industries.[3][14]

Its main application lies in its role as a precursor for the synthesis of various pharmaceutical
compounds.[14] It is a key building block for producing analgesics, sedatives, and
anticonvulsant drugs.[14] Notably, it is used in the synthesis of 2-phenylmorpholinols and N-
phenacylammonium salts.

Furthermore, 2'-Bromopropiophenone and its derivatives are utilized in the synthesis of other
compounds, such as 4-methyl methcathinone HCI (mephedrone), which is of interest in the
development of analytical standards for forensic and research purposes.[15]

Visualizing the Synthesis Workflow

The following diagrams illustrate the synthesis of 2'-Bromopropiophenone and its subsequent
use in the synthesis of 4-Methylmethcathinone (4-MMC), showcasing its role as a key
intermediate.

[ Propiophenone ]

[ Bromine (Brz) Bromination 2'-Bromopropiophenone

Dichloromethane
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Click to download full resolution via product page

Caption: Synthesis of 2'-Bromopropiophenone from Propiophenone.
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Caption: Role as an intermediate in 4-MMC synthesis.

Safety and Handling

2'-Bromopropiophenone is considered harmful and an irritant.[3] It is harmful if swallowed
and can cause irritation to the eyes, respiratory system, and skin.[3] Appropriate personal
protective equipment (PPE), including gloves and eye/face protection, should be worn when
handling this chemical.[3] In case of contact with eyes, rinse immediately with plenty of water
and seek medical advice.[3] It is classified as a dangerous good for transport.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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